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Introduction

L-Quebrachitol is a naturally occurring, optically active cyclitol, specifically a methoxy
derivative of L-chiro-inositol.[1][2] First isolated in 1887 from the bark of Aspidosperma
quebracho, it is also found in significant quantities in the latex serum of the rubber tree (Hevea
brasiliensis), Cannabis sativa, and sea buckthorn.[1] Its unique structure and chirality have
made it a valuable starting material for the synthesis of various biologically active compounds
and inositol phosphates.[3] L-Quebrachitol has garnered considerable attention in the
scientific community for its diverse pharmacological activities, including anti-diabetic, anti-
inflammatory, antioxidant, anti-platelet aggregation, and gastroprotective effects.[4] Recent
research has particularly highlighted its potential in bone health, where it promotes the
formation of bone-building cells (osteoblasts) and inhibits the cells responsible for bone
resorption (osteoclasts).[5][6] This guide provides an in-depth overview of the chemical and
physical properties, experimental protocols, and key signaling pathways associated with L-
Quebrachitol.

Chemical and Physical Properties
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The fundamental chemical and physical characteristics of L-Quebrachitol are summarized in

the tables below, providing a consolidated reference for researchers.

Table 1: Chemical Identification of L -Quebrachitol

Identifier Value Reference(s)
(1R,2S,4S,5R)-6-
IUPAC Name methoxycyclohexane- [2]

1,2,3,4,5-pentol

Chemical Formula C7H1406 [2]
Molecular Weight 194.18 g/mol [2]
CAS Number 642-38-6 [2]
(-)-Quebrachitol, 2-O-Methyl-L-
Synonyms chiro-inositol, L-(-)-2-O- [11[2]
Methylinositol
White to off-white crystalline
Appearance [1]

powder

Table 2: Physical and Chemical Properties of L-

Quebrachitol
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Property Value Reference(s)
Melting Point 190-198 °C [1]
Boiling Point ~250 - 317 °C (estimates vary)
Density ~1.54 g/cm?3
Soluble in water, DMSO,
N dimethyl formamide, methanol,
Solubility [1]

ethanol, pyridine. Insoluble in

ether.

Optical Rotation

Levorotatory; specific rotation
coincides with commercial

standards.

[7]

Table 3: Spectroscopic Data References for L-

Quebrachitol

Spectroscopic Technique Status Reference(s)
Data available and used for

'H NMR L [71(8][°]
characterization.
Data available and used for

13C NMR o [8]
characterization.
Data available and used for

Infrared (IR) Spectroscopy o [718]
characterization.
GC-MS and LC-MS data

Mass Spectrometry (MS) [2][8][10]

available.

X-Ray Diffraction

Crystal structure has been

determined.

[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific research.

This section outlines key experimental protocols for the isolation and analysis of L-
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Quebrachitol.

Protocol 1: Isolation of L-Quebrachitol from Hevea
brasiliensis Latex Serum

This protocol is based on a solvent extraction method adapted from historical and patented
procedures.

Objective: To isolate and purify L-Quebrachitol from the serum of natural rubber latex.

Methodology:

Serum Preparation: Natural rubber latex is coagulated using an acid (e.g., acetic acid). The
solid rubber is removed, and the remaining aqueous solution is the serum.[11]

» Concentration: The serum is concentrated to produce a solid material, typically through
spray-drying.[11]

» Methanol Extraction: The dry solid is dissolved in methanol (e.g., 750 mL per 100 g of solid)
with stirring at a controlled temperature, ideally between 12-20°C.[11] L-Quebrachitol
dissolves in the methanol while many impurities do not.

« Filtration: The solution is filtered to remove insoluble matter, yielding a reddish-brown filtrate.
[11]

o Crystallization: The filtrate is concentrated by evaporation. As the volume is reduced, L-
Quebrachitol crystallizes out of the solution.

o Recrystallization: The crude crystals are collected and purified by recrystallization. This is
achieved by dissolving the crystals in a minimal amount of hot distilled water, followed by the
addition of ethanol until the solution becomes turbid. The solution is then cooled slowly (e.g.,
at ~7°C for 48 hours) to allow for the formation of pure L-Quebrachitol crystals.[11]

e Drying: The purified crystals are filtered and dried to yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Quebrachitol - Wikipedia [en.wikipedia.org]
¢ 2. L-Quebrachitol | C7H1406 | CID 151108 - PubChem [pubchem.ncbi.nlm.nih.gov]

» 3. Isolation and characterisation of L-quebrachitol from rubber factory wastewater | Semantic
Scholar [semanticscholar.org]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b10753631?utm_src=pdf-body-img
https://www.benchchem.com/product/b10753631?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Quebrachitol
https://pubchem.ncbi.nlm.nih.gov/compound/L-Quebrachitol
https://www.semanticscholar.org/paper/Isolation-and-characterisation-of-L-quebrachitol-Meng-Zhang/9afb710318ecc66e469713eebacd29244370ee1d
https://www.semanticscholar.org/paper/Isolation-and-characterisation-of-L-quebrachitol-Meng-Zhang/9afb710318ecc66e469713eebacd29244370ee1d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. I-Quebrachitol Promotes the Proliferation, Differentiation, and Mineralization of MC3T3-E1
Cells: Involvement of the BMP-2/Runx2/MAPK/Wnt/3-Catenin Signaling Pathway - PMC
[pmc.ncbi.nlm.nih.gov]

5. I-Quebrachitol Promotes the Proliferation, Differentiation, and Mineralization of MC3T3-E1
Cells: Involvement of the BMP-2/Runx2/MAPK/Wnt/(3-Catenin Signaling Pathway - PubMed
[pubmed.ncbi.nim.nih.gov]

6. preprints.org [preprints.org]

7. researchgate.net [researchgate.net]
8. researchgate.net [researchgate.net]
9. pubs.acs.org [pubs.acs.org]

10. researchgate.net [researchgate.net]

11. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google
Patents [patents.google.com]

To cite this document: BenchChem. [Chemical and physical properties of L-Quebrachitol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b10753631#chemical-and-physical-properties-of-I-
guebrachitol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

